Cas no 2229445-85-4 (3-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2229445-85-4
• MF: C₁₆H₂₄N₂O₅
• MW: 324.372164726257
• CID: 6353681
• PubChem ID: 165827145
• Update Time: 2025-10-12

3-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-1,2-oxazole-5-carboxylic acid
• 3-(2-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}ethyl)-1,2-oxazole-5-carboxylic acid
• EN300-1895577
• 2229445-85-4

• Inchi： 1S/C16H24N2O5/c1-16(2,3)22-15(21)18-8-4-5-11(10-18)6-7-12-9-13(14(19)20)23-17-12/h9,11H,4-8,10H2,1-3H3,(H,19,20)
• InChI Key： OXNLZZMCHLEMEU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCC2C=C(C(=O)O)ON=2)C1)=O

Computed Properties

• Exact Mass: 324.16852187g/mol
• Monoisotopic Mass: 324.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.9Ų

Additional information on 3-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-1,2-oxazole-5-carboxylic acid

3-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-1,2-oxazole-5-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2229445-85-4, known as 3-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-1,2-oxazole-5-carboxylic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a piperidine ring, a tert-butoxy group, and an oxazole moiety. The combination of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. The piperidine ring, a six-membered cyclic amine, is a common structural motif in many bioactive compounds. In this molecule, the piperidine ring is substituted with a tert-butoxy carbonyl group (Boc), which serves as a protecting group for the amine during synthesis. This substitution pattern enhances the molecule's stability and solubility, making it suitable for various synthetic routes.

The oxazole moiety in the molecule adds another layer of complexity and functionality. Oxazoles are heterocyclic compounds known for their aromaticity and reactivity in nucleophilic and electrophilic substitutions. In this compound, the oxazole ring is further substituted with a carboxylic acid group at position 5, which can participate in hydrogen bonding and other non-covalent interactions. This feature is particularly advantageous in drug design, where such interactions are crucial for binding to biological targets.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. The tert-butoxy carbonyl group can be readily removed under acidic conditions, revealing the free amine group on the piperidine ring. This property makes it an ideal intermediate in the synthesis of peptide analogs or other nitrogen-containing compounds. Recent research has explored its use in constructing bioactive molecules with improved pharmacokinetic profiles.

In addition to its synthetic utility, this compound has shown interesting biological activities in preliminary assays. The combination of the piperidine ring and oxazole moiety creates a molecule with potential anti-inflammatory or antioxidant properties. Researchers have reported that derivatives of this compound exhibit moderate activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for drug development.

The synthesis of 3-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-1,2-oxazole-5-carboxylic acid involves multiple steps requiring precise control over reaction conditions. Key steps include the formation of the piperidine ring through cyclocondensation reactions and the subsequent introduction of the tert-butoxy carbonyl group via standard protection techniques. The final step involves constructing the oxazole ring through cyclization reactions under specific acidic or basic conditions.

Recent advancements in catalytic methods have further streamlined the synthesis of this compound. For instance, the use of transition metal catalysts has enabled more efficient formation of the oxazole ring with higher yields and selectivity. These improvements not only enhance the scalability of the synthesis but also reduce production costs, making it more feasible for industrial applications.

In terms of characterization, this compound has been thoroughly analyzed using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have confirmed its molecular structure and purity, providing essential data for further research and development.

Looking ahead, ongoing research is focused on optimizing the properties of this compound for specific applications. For example, efforts are underway to modify its substituents to enhance its bioavailability or improve its selectivity towards particular biological targets. Additionally, computational modeling techniques are being employed to predict its interactions with proteins and other biomolecules at an atomic level.

In conclusion, 3-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)-1,2-oxazole-5-carboxylic acid represents a versatile building block with significant potential in organic synthesis and drug discovery. Its unique structure and functional groups make it an attractive candidate for further exploration across diverse fields of chemistry and biology.